3-(Cyclopropylamino)pyridine-2-carbonitrile

• IUPAC Name: 3-(cyclopropylamino)pyridine-2-carbonitrile
• InChI: InChI=1S/C9H9N3/c10-6-9-8(2-1-5-11-9)12-7-3-4-7/h1-2,5,7,12H,3-4H2
• InChI Key: JCEHMVLXGQGHDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC2=C(N=CC=C2)C#N
• Molecular Formula: C9H9N3
• Molecular Weight: 159.19 g/mol

Description

3-(Cyclopropylamino)pyridine-2-carbonitrile, also known as CPAC, is a chemical compound that has recently gained attention in scientific research due to its potential applications in drug discovery and development. CPAC is a pyridine derivative that contains a cyclopropylamino group and a carbonitrile group, which make it a versatile molecule for various biological and chemical studies.

Mechanism of Action

The mechanism of action of 3-(Cyclopropylamino)pyridine-2-carbonitrile is not fully understood, but it is thought to involve the binding of this compound to the active site of the target enzyme or receptor, leading to inhibition of its activity. This compound has been shown to have high selectivity and potency for its targets, making it a promising lead compound for drug development.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, this compound has been shown to reduce glucose levels in diabetic mice by inhibiting PTP1B, a key regulator of insulin signaling. This compound has also been shown to have anti-inflammatory effects by inhibiting the adenosine A2A receptor, which is involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

3-(Cyclopropylamino)pyridine-2-carbonitrile has several advantages for lab experiments, including its high selectivity and potency for its targets, its relative ease of synthesis, and its stability under various conditions. However, this compound also has some limitations, including its low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of 3-(Cyclopropylamino)pyridine-2-carbonitrile and its potential applications in drug discovery and development. These include:
1. Further optimization of this compound and its analogs for improved selectivity and potency for its targets.
2. Investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo, including its bioavailability, distribution, metabolism, and excretion.
3. Development of this compound-based drugs for the treatment of various diseases, such as diabetes, cancer, and autoimmune disorders.
4. Study of the structure-activity relationship of this compound and its analogs to gain insights into their mechanism of action and improve their drug-like properties.
Conclusion:
In conclusion, this compound is a promising compound for scientific research due to its potential applications in drug discovery and development. Its high selectivity and potency for various targets make it a valuable lead compound for the development of new drugs for the treatment of various diseases. Further studies are needed to fully understand its mechanism of action and optimize its drug-like properties.

Synthesis Methods

The synthesis of 3-(Cyclopropylamino)pyridine-2-carbonitrile can be achieved through various methods, including the reaction of 2-cyano-3-bromopyridine with cyclopropylamine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethylacetamide (DMA), and the resulting product is purified through column chromatography or recrystallization.

Scientific Research Applications

3-(Cyclopropylamino)pyridine-2-carbonitrile has been studied extensively for its potential applications in drug discovery and development. It has been shown to have inhibitory effects on various enzymes and receptors, including the protein tyrosine phosphatase 1B (PTP1B), the adenosine A2A receptor, and the voltage-gated potassium channel Kv1.3. These enzymes and receptors are involved in various physiological processes and diseases, such as diabetes, cancer, and autoimmune disorders.